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Compound of Interest

Compound Name: 2-Iodo-5-methoxybenzaldehyde

Cat. No.: B1310537 Get Quote

Essential Safety and Handling Guide for 2-Iodo-
5-methoxybenzaldehyde
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides critical safety and logistical information for the

proper handling and disposal of 2-Iodo-5-methoxybenzaldehyde, a chemical that requires

careful management to mitigate potential hazards. Adherence to these protocols is essential for

minimizing risks and ensuring regulatory compliance.

Hazard Assessment: 2-Iodo-5-methoxybenzaldehyde is classified as a hazardous substance.

It is known to cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1]

[2][3] Ingestion of similar compounds has been shown to be toxic.[1][4] Therefore,

implementing stringent engineering controls and personal protective measures is mandatory.

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Ventilation: All handling of 2-Iodo-5-methoxybenzaldehyde, including weighing and

transferring, must be conducted in a certified chemical fume hood to minimize the inhalation

of dust and vapors.[5][6]
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Safety Equipment: An emergency eyewash station and a safety shower must be readily

accessible in the immediate vicinity of the handling area.[5][7]

2. Personal Protective Equipment (PPE): A comprehensive personal protective equipment plan

is mandatory for all personnel handling this compound. The selection of PPE should be based

on a thorough risk assessment of the specific procedures being performed.

Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 1989 standard

are required.[8] When there is a significant risk of splashing, a full-face shield must be worn

in addition to safety goggles.[5][8]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn at

all times.[5][8] It is crucial to inspect gloves for any signs of damage before use and to follow

proper removal techniques to avoid skin contact.[5] For tasks with a high risk of splashing,

consider double-gloving.[5]

Body Protection: A laboratory coat must be worn and fully buttoned.[8] For procedures with a

higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.[5] Full-

length pants and closed-toe shoes are mandatory to ensure no skin is exposed.[5][8]

Respiratory Protection: If work cannot be conducted in a chemical fume hood, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates is

required.[6][9]

3. General Handling Procedures:

Avoid breathing any dust, fumes, mists, or vapors.[2][5]

Wash hands and any exposed skin thoroughly after handling.[2][5][7]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Keep containers tightly closed when not in use and store in a dry, cool, and well-ventilated

place.[2][7][10]

Quantitative Hazard Information
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The following table summarizes the hazard information for 2-Iodo-5-methoxybenzaldehyde
and its related compounds based on the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Data synthesized from sources concerning 5-Iodo-2-methoxybenzaldehyde and other related

isomers.[1][2][3]

Disposal Plan
The disposal of 2-Iodo-5-methoxybenzaldehyde and any contaminated materials must be

managed as hazardous waste in strict accordance with all local, regional, and national

regulations.[5][7]

Step-by-Step Disposal Protocol:

Waste Segregation: Do not mix 2-Iodo-5-methoxybenzaldehyde waste with other waste

streams.[5]

Containerization: Collect all solid and liquid waste containing this chemical in a designated,

properly labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Iodo-5-methoxybenzaldehyde".

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents and strong bases.[7]
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Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 2-Iodo-5-
methoxybenzaldehyde in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-Iodo-5-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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